Cas no 1803748-88-0 (Ethyl 2-cyano-3,5-dimethylphenylacetate)

• Product Name: Ethyl 2-cyano-3,5-dimethylphenylacetate
• CAS No: 1803748-88-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5006131
• Update Time: 2023-08-25

Ethyl 2-cyano-3,5-dimethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3,5-dimethylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-16-13(15)7-11-6-9(2)5-10(3)12(11)8-14/h5-6H,4,7H2,1-3H3
• InChI Key： QQEGNLKUGFTVBH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C)C=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1